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An In-depth Technical Guide to the Health and Safety Hazards of N-Butylurea

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Butylurea (CAS No. 592-31-4) is a urea compound with applications as a chemical

intermediate, notably in the preparation of pharmaceuticals and as a fertilizer.[1][2] Despite its

utility, a comprehensive understanding of its health and safety hazards is paramount for

professionals handling this substance. This guide synthesizes the available toxicological data,

outlines established safety protocols, and provides expert insights into the risk assessment and

management of N-Butylurea in a research and development setting. It is designed to be a

definitive resource, acknowledging both the known risks and the significant gaps in the current

body of knowledge, thereby empowering researchers to make informed decisions that ensure

laboratory safety and data integrity.

Chemical and Physical Identity
N-Butylurea is an odorless, off-white crystalline solid.[3][4] Its fundamental properties are

crucial for understanding its behavior, potential for exposure, and appropriate handling

measures.
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Property Value Source(s)

CAS Number 592-31-4 [3][5]

Molecular Formula C₅H₁₂N₂O [3][5]

Molecular Weight 116.16 g/mol [3][6]

Appearance
Off-white powder or solid

crystals
[5][6]

Odor Odorless [3][5]

Melting Point 94 - 98 °C (201.2 - 208.4 °F) [5][6]

Water Solubility
Soluble (10 to 50 mg/mL at

~18°C)
[3][7]

Synonyms
1-Butylurea, Butylurea, Urea,

butyl-
[3][5]

Toxicological Profile: A Hazard Assessment
The toxicological data for N-Butylurea is incomplete, with significant gaps in the literature

regarding chronic effects, irritation, and sensitization. The following sections detail the known

hazards, based primarily on Safety Data Sheet (SDS) classifications and limited experimental

data.

Acute Toxicity
N-Butylurea is classified as harmful through multiple routes of exposure.[4][5] It is designated

as Acute Toxicity Category 4 for oral, dermal, and inhalation routes.[4][5]

Oral: Harmful if swallowed.[5] The median lethal dose (LD50) in rats has been determined to

be 1255 mg/kg.[5]

Dermal: Harmful in contact with skin.[5] Specific quantitative LD50 data for dermal exposure

is not readily available.

Inhalation: Harmful if inhaled as dust or mist.[5] Quantitative LC50 data is not available.
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Germ Cell Mutagenicity
N-Butylurea is classified as Germ Cell Mutagenicity Category 2, indicating it is suspected of

causing genetic defects.[4][5] This classification is of significant concern for researchers and

professionals of child-bearing potential.

Causality and Evidence: The basis for this classification is likely due to limited but positive

evidence from in vitro studies. One study reported that N-Butylurea affects sister chromatid

exchange in non-human, in vitro chromosomal effect studies.[3] Alkylating agents, which

include some related urea compounds, are known to exert mutagenic effects by transferring

alkyl groups to DNA nucleobases, leading to base-pair mutations.[8][9] While the specific

mechanism for N-Butylurea has not been fully elucidated, its structural alerts and the

positive in vitro finding warrant extreme caution.

Specific Target Organ Toxicity (STOT)
Single Exposure: N-Butylurea is classified as STOT-Single Exposure Category 3, with the

respiratory system as the target organ.[5] Exposure to the dust can cause respiratory

irritation.[4][5]

Repeated Exposure: There is no available data to classify the hazards of N-Butylurea upon

repeated or chronic exposure.[5] This represents a critical knowledge gap.

Uncharacterized Hazards
For several key toxicological endpoints, there is a consistent lack of data across multiple

authoritative sources.

Skin Corrosion/Irritation: No data available.[4][5]

Serious Eye Damage/Irritation: No data available.[4][5]

Respiratory or Skin Sensitization: No data available.[4][5]

Carcinogenicity: N-Butylurea is not listed as a carcinogen by the International Agency for

Research on Cancer (IARC), the National Toxicology Program (NTP), the American

Conference of Governmental Industrial Hygienists (ACGIH), or the Occupational Safety and
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Health Administration (OSHA).[5] However, the absence of a listing does not equate to a

definitive finding of non-carcinogenicity; it often reflects a lack of sufficient testing.

Reproductive Toxicity: No data available.[5]

Toxicological Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pdf.benchchem.com/157/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://pdf.benchchem.com/157/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Endpoint
Classification/Valu
e

Notes Source(s)

Acute Oral Toxicity
Category 4; LD50 =

1255 mg/kg (Rat)
Harmful if swallowed. [5]

Acute Dermal Toxicity Category 4
Harmful in contact

with skin.
[4][5]

Acute Inhalation

Toxicity
Category 4 Harmful if inhaled. [4][5]

Skin

Corrosion/Irritation
No data available

Potential for irritation

is unknown.
[4][5]

Eye Damage/Irritation No data available
Potential for eye

damage is unknown.
[4][5]

Sensitization No data available

Potential as a skin or

respiratory sensitizer

is unknown.

[4][5]

Germ Cell

Mutagenicity
Category 2

Suspected of causing

genetic defects.
[3][4][5]

Carcinogenicity
Not listed by IARC,

NTP, ACGIH, OSHA

Carcinogenic potential

has not been

adequately studied.

[5]

Reproductive Toxicity No data available

Effects on fertility and

development are

unknown.

[5]

STOT-Single

Exposure

Category 3

(Respiratory System)

May cause respiratory

irritation.
[5]

STOT-Repeated

Exposure
No data available

Chronic toxicity is

unknown.
[5]

Hazard Assessment and Control Workflow
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A systematic approach is essential when dealing with chemicals like N-Butylurea, where

significant data gaps exist. The following workflow illustrates a logical process for risk

assessment and the implementation of controls.

Hazard Identification

Exposure Assessment

Risk Characterization & Control

Gather Data
(SDS, PubChem, Literature)

Physicochemical Properties
(Solid, Water Soluble)

Toxicological Profile
(Acute Tox 4, Muta 2, STOT SE 3)

Identify Data Gaps
(Irritation, Sensitization, Chronic)

Identify Routes of Exposure
(Inhalation, Dermal, Ingestion)

Characterize Risk
(Assume Hazard in Absence of Data)

Precautionary
Principle

Analyze Tasks
(Weighing, Dissolving, Transferring)

Estimate Duration & Frequency

Apply Hierarchy of Controls
(Elimination -> PPE)

Develop Standard Operating
Procedure (SOP)

Click to download full resolution via product page

Caption: Workflow for chemical hazard assessment and control.
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Occupational Health and Safety: A Practical
Framework
Given the known acute toxicity and suspected mutagenicity, a stringent safety culture is non-

negotiable when handling N-Butylurea. The hierarchy of controls should be applied to

minimize all potential exposures.

Hierarchy of Controls for N-Butylurea

Elimination / Substitution
(Most Effective)

Is a less hazardous chemical available?

Engineering Controls
Use chemical fume hood or ventilated balance enclosure.
Ensure safety showers/eyewash stations are accessible.

Administrative Controls
Develop SOPs. Restrict access.
Provide specific hazard training.

Personal Protective Equipment (PPE)
(Least Effective)

Safety goggles, nitrile gloves, lab coat.
NIOSH-approved respirator for dusts.

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing N-Butylurea exposure.

Exposure Limits
No specific occupational exposure limits (OELs), such as a Permissible Exposure Limit (PEL)

from OSHA or a Threshold Limit Value (TLV) from ACGIH, have been established for N-
Butylurea.[5][10] In the absence of an OEL, exposure should be minimized to the lowest

reasonably achievable level.
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Recommended Engineering Controls
Ventilation: Always handle N-Butylurea powder in a well-ventilated area.[5] For tasks that

may generate dust, such as weighing or transferring solids, use a chemical fume hood or a

ventilated balance enclosure.[11]

Safety Equipment: Ensure that eyewash stations and safety showers are located in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[5] Gloves must be inspected prior to use and removed using the proper

technique to avoid skin contact.[11]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels or if irritation is experienced, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[5] A particulate filter (type N95 or better) conforming to EN 143

is recommended.[5]

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Wash hands

and any exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke in areas

where the chemical is handled.[4]

Storage: Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly closed to

prevent moisture absorption and contamination.[5] Store away from incompatible materials,

particularly strong oxidizing agents.[5]

Emergency Procedures
Spills: Dampen the solid spill material with 60-70% ethanol to minimize dust generation.[7]

Transfer the dampened material to a suitable, sealed container for disposal.[7] Clean the spill

area with absorbent paper dampened with ethanol, followed by a soap and water wash.[7]
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Fire: Use water spray, carbon dioxide (CO₂), dry chemical, or chemical foam to extinguish

fires.[5] When heated to decomposition, N-Butylurea can emit toxic fumes of nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[5][12] Firefighters should

wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[4][5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[4][5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek immediate medical attention.[4][5]

Experimental Protocol: In Vitro Cytotoxicity
Assessment (MTT Assay)
To address the data gaps in N-Butylurea's toxicity, initial screening can be performed using

established in vitro assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay is a standard colorimetric method to assess the metabolic activity of cells,

which serves as an indicator of cell viability and cytotoxicity.[5]

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-Butylurea in a

relevant human cell line (e.g., HaCaT keratinocytes for skin toxicity, or A549 lung carcinoma

cells for inhalation toxicity).

Methodology:

Cell Culture: 1.1. Culture the selected cell line in appropriate media and conditions (e.g.,

37°C, 5% CO₂) until approximately 80% confluent. 1.2. Trypsinize and count the cells. Seed

the cells into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of media.

1.3. Incubate for 24 hours to allow for cell attachment.[5]
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Compound Preparation and Treatment: 2.1. Prepare a stock solution of N-Butylurea (e.g.,

100 mM) in an appropriate solvent (e.g., sterile water or DMSO). 2.2. Perform serial dilutions

of the stock solution in complete cell culture medium to achieve the desired final test

concentrations (e.g., ranging from 1 µM to 10 mM). 2.3. Include a vehicle control (medium

with the same final concentration of solvent, not exceeding 0.5%) and a positive control (e.g.,

Doxorubicin).[5] 2.4. Carefully remove the medium from the cells and add 100 µL of the

medium containing the various concentrations of N-Butylurea or controls to the respective

wells.

Incubation: 3.1. Incubate the treated plates for a defined period (e.g., 24, 48, or 72 hours) at

37°C and 5% CO₂.[5]

MTT Assay: 4.1. After incubation, add 20 µL of MTT solution (5 mg/mL in sterile PBS) to

each well.[5] 4.2. Incubate for an additional 3-4 hours at 37°C, allowing viable cells to reduce

the yellow MTT to purple formazan crystals. 4.3. Carefully remove the medium containing

MTT. 4.4. Add 150 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to

each well to dissolve the formazan crystals. 4.5. Gently shake the plate on an orbital shaker

for 10-15 minutes to ensure complete dissolution.

Data Acquisition and Analysis: 5.1. Read the absorbance of each well at a wavelength of 570

nm using a microplate reader. 5.2. Calculate the percentage of cell viability for each

concentration relative to the vehicle control. 5.3. Plot the percentage of viability against the

log of the compound concentration and use non-linear regression analysis to determine the

IC50 value.

Conclusion
N-Butylurea presents a clear and present hazard profile that necessitates stringent safety

measures. It is acutely toxic via oral, dermal, and inhalation routes and is suspected of causing

genetic defects. The significant lack of data regarding its potential for irritation, sensitization,

and chronic toxicity, including carcinogenicity and reproductive effects, mandates the

application of the precautionary principle. Researchers, scientists, and drug development

professionals must treat N-Butylurea as a substance of high concern, implementing robust

engineering controls, consistent use of appropriate PPE, and meticulous handling practices.

The advancement of our understanding of this chemical's full toxicological profile through
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further research is strongly encouraged to fill the existing knowledge gaps and ensure the

highest standards of occupational health and safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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